Cas no 1016499-34-5 (2-(3-Fluorophenyl)methylpyrrolidine)

• Product Name: 2-(3-Fluorophenyl)methylpyrrolidine
• CAS No: 1016499-34-5
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 4566776
• Update Time: 2023-11-22

2-(3-Fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methyl]pyrrolidine
• Pyrrolidine, 2-[(3-fluorophenyl)methyl]-
• 2-(3-Fluorophenyl)methylpyrrolidine

• Inchi： 1S/C11H14FN/c12-10-4-1-3-9(7-10)8-11-5-2-6-13-11/h1,3-4,7,11,13H,2,5-6,8H2
• InChI Key： MRXGOHHNQHZIDP-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 179.111028g/mol
• Monoisotopic Mass: 179.111028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.23g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 246.4±15.0 °C at 760 mmHg
• Flash Point: 102.8±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-Fluorophenyl)methylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes